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Compound of Interest

Compound Name:
9-(2-Biphenylyl)-10-

bromoanthracene

Cat. No.: B1291625 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 9-(2-Biphenylyl)-10-
bromoanthracene in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data for 9-(2-Biphenylyl)-10-bromoanthracene is limited, it is prudent to

handle it with care, assuming potential hazards based on its chemical structure and related

compounds like 9-Bromoanthracene, which is suspected of causing genetic defects.[1] The

recommended PPE is crucial for minimizing exposure.

Recommended Personal Protective Equipment
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a preferred

choice for their wide range of

protection.[2]

Body Protection Laboratory Coat

Cotton lab coats are suitable

for general use. A chemical

splash apron should be used

when handling corrosive

materials.[3]

Respiratory Protection Full-face respirator

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent contamination and ensure the

stability of the compound.

Handling Protocol:

Ventilation: Always handle 9-(2-Biphenylyl)-10-bromoanthracene in a well-ventilated area,

preferably within a chemical fume hood to prevent the inhalation of dust or vapors.[4][5]

Avoid Contact: Wear appropriate PPE to avoid direct contact with the skin and eyes.[4]

Prevent Dust Formation: Take measures to avoid the formation of dust and aerosols during

handling.[4]

Electrostatic Discharge: Use non-sparking tools to prevent fire caused by electrostatic

discharge.[4]
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Hygiene: Wash hands thoroughly after handling the compound.[6]

Storage Protocol:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Keep it away from incompatible materials such as strong oxidizing agents.[6]

Store in a locked-up area.[1][6]

Disposal Plan
The disposal of 9-(2-Biphenylyl)-10-bromoanthracene should be managed by a licensed

professional waste disposal service.[5]

Disposal Steps:

Segregation: Do not mix with other waste streams. The waste container should be clearly

labeled as "Hazardous Waste: 9-(2-Biphenylyl)-10-bromoanthracene".[5]

Containerization: Use a compatible and sealable container for waste collection.[5]

Professional Disposal: Adhered or collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[4] The material can be sent to a licensed

chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.

[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 9-(2-Biphenylyl)-10-
bromoanthracene in a laboratory setting.
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Workflow for Handling 9-(2-Biphenylyl)-10-bromoanthracene
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Caption: This diagram outlines the key steps for the safe handling of 9-(2-Biphenylyl)-10-
bromoanthracene, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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